molecular formula C8H6FNO B1338224 2-Fluoro-4-(hydroxymethyl)benzonitrile CAS No. 222978-02-1

2-Fluoro-4-(hydroxymethyl)benzonitrile

Cat. No. B1338224
M. Wt: 151.14 g/mol
InChI Key: WLQHJQUGYACADR-UHFFFAOYSA-N
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Description

2-Fluoro-4-(hydroxymethyl)benzonitrile is a chemical compound with the molecular formula C8H6FNO . It has a molecular weight of 151.14 . It is a solid at room temperature .


Molecular Structure Analysis

The molecular structure of 2-Fluoro-4-(hydroxymethyl)benzonitrile consists of a benzene ring with a fluorine atom and a hydroxymethyl group attached to it . The linear structure formula is C8H6FNO .


Physical And Chemical Properties Analysis

2-Fluoro-4-(hydroxymethyl)benzonitrile is a solid at room temperature . It has a melting point of 66-68°C . The compound has a molecular weight of 151.14 .

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Safety And Hazards

The compound is labeled with the signal word “Warning” and has the hazard statement H302, indicating that it is harmful if swallowed . Precautionary measures include avoiding contact with skin and eyes and avoiding inhalation of vapor or mist .

properties

IUPAC Name

2-fluoro-4-(hydroxymethyl)benzonitrile
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InChI

InChI=1S/C8H6FNO/c9-8-3-6(5-11)1-2-7(8)4-10/h1-3,11H,5H2
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InChI Key

WLQHJQUGYACADR-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=C(C=C1CO)F)C#N
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Molecular Formula

C8H6FNO
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DSSTOX Substance ID

DTXSID10473983
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Molecular Weight

151.14 g/mol
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Product Name

2-Fluoro-4-(hydroxymethyl)benzonitrile

CAS RN

222978-02-1
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Synthesis routes and methods I

Procedure details

4-Bromo-3-fluorobenzyl alcohol( 20 g, 0.097 mol) was dissolved in DMF (100 mL) and then placed under high vacuum for 15 min. The solution was then purged with Ar for 15 min. While purging continued, zinc cyanide ( 8 g, 0.068 mol) and the catalyst, Pd[(PPh3)]4, (5.63 g, 0.0049 mol) were added. The reaction mixture was heated at 95° C. under Ar for 18 h, then cooled to ambient temperature and added to H2O. The mixture was extracted with EtOAc, then washed with 1 M HCl, H2O, brine, and dried (Na2SO4). Filtration and concentration to dryness gave the title compound as a white solid after chromatography (silica gel, hexane: EtOAc, 6.5:3.5).
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Synthesis routes and methods II

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To a degassed solution of the product from Step I (11.4 g, 55.6 mmol) in 100 mL of DMF was added Zn(CN)2 (3.92 g, 33.4 mmol) and Pd(PPh3)4 (5.1 g, 4.45 mmol). The reaction was stirred at 90° C. overnight, cooled to room temperature, and concentrated in vacuo. Purification of this material by silica gel chromatography (50% EtOAc/hexane) provided the titled product as a light yellow solid.
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Synthesis routes and methods III

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4-Bromo-3-fluorobenzyl alcohol, as described in Step B above, (20 g, 0.097 mol) was dissolved in DMF (100 mL) then placed under high vacuum for 15 min. The solution was then purged with Ar for 15 min. While purging continued, zinc cyanide (8 g, 0.068 mol) and the catalyst, Pd[(PPh2)]4, (5.63 g, 0.0049 mol) were added. The reaction mixture was heated at 95° C. under Ar for 18 h, then cooled to ambient temperature and added to H2O. The mixture was extracted with EtOAc, then washed with 1M HCl, H2O, brine, and dried (Na2SO4). Filtration and concentration to dryness gave the title compound as a white solid after chromatography (silica gel, hexane: EtOAc, 6.5:3.5).
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